N-1,3-benzothiazol-2-yl-2-(4-nitrophenoxy)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(4-nitrophenoxy)acetamide
• InChI: InChI=1S/C15H11N3O4S/c19-14(9-22-11-7-5-10(6-8-11)18(20)21)17-15-16-12-3-1-2-4-13(12)23-15/h1-8H,9H2,(H,16,17,19)
• InChI Key: JISJMROHIDXOKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)COC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C15H11N3O4S
• Molecular Weight: 329.3 g/mol

Description

Synthesis Analysis

The synthesis of N-1,3-benzothiazol-2-yl-2-(4-nitrophenoxy)acetamide derivatives involves the condensation of 2-(4-aminophenoxy)-N-(benzo[d]thiazol-2-yl)acetamide with substituted acetophenones in ethanol in the presence of a catalytic amount of glacial acetic acid. This process yields a range of benzothiazole derivatives that have been characterized by IR, NMR spectroscopy, and elemental analysis techniques. These derivatives are part of ongoing research to develop new nonsteroidal anti-inflammatory agents (NSAIDs) due to their biological activities, including analgesic and anti-inflammatory effects (Kumar et al., 2020).

Molecular Structure Analysis

In the molecular structure analysis of these derivatives, computational studies including molecular docking have been performed to estimate their drug-like potential. These studies are crucial in understanding how these molecules interact with biological targets such as the cyclooxygenase-2 (COX-2) enzyme. The docking studies help in predicting the efficacy of these derivatives as COX-2 inhibitors, providing a foundation for further development of NSAIDs (Kumar et al., 2020).

Chemical Reactions and Properties

The benzothiazole derivatives, including this compound, exhibit a variety of chemical reactions and properties that are essential for their potential therapeutic applications. These compounds have shown promising biological activity, including anti-inflammatory and analgesic effects, which are pivotal for their consideration in drug development processes. Their reactivity and interactions with biological targets underscore their significance in medicinal chemistry research (Kumar et al., 2020).

Physical Properties Analysis

The physical properties of this compound derivatives, such as solubility, melting point, and stability, are critical for their formulation and therapeutic efficacy. These properties are determined through various analytical techniques, contributing to the optimization of these compounds for medical applications.

Chemical Properties Analysis

The chemical properties, including acidity constants (pKa) and reactivity of these benzothiazole derivatives, are analyzed to understand their pharmacological potential. Studies have shown that the protonation of these compounds plays a significant role in their biological activity, influencing their interaction with biological targets and their overall efficacy as therapeutic agents (Duran & Canbaz, 2013).